N-(cyclopropylmethyl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide

• IUPAC Name: N-(cyclopropylmethyl)-1-[7-(2-fluorophenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H23FN4O2S/c23-17-4-2-1-3-15(17)16-12-30-19-18(16)25-22(26-21(19)29)27-9-7-14(8-10-27)20(28)24-11-13-5-6-13/h1-4,12-14H,5-11H2,(H,24,28)(H,25,26,29)
• InChI Key: FCEVHEBTDMFTFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C2CCN(CC2)C3=NC4=C(C(=O)N3)SC=C4C5=CC=CC=C5F
• Molecular Formula: C22H23FN4O2S
• Molecular Weight: 426.5 g/mol
• CAS No.: 1243062-80-7

Description

N-(cyclopropylmethyl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H23FN4O2S and its molecular weight is 426.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antibacterial Agents : A study discussed the synthesis of 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, highlighting their potential as potent antibacterial agents. These derivatives were synthesized through a Dieckmann-type cyclization process and evaluated for their efficacy against various bacterial strains (Miyamoto et al., 1987).

• Anticancer and Anti-angiogenic Activities : Novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were synthesized and shown to exhibit significant anti-angiogenic and DNA cleavage activities. These activities suggest potential applications in cancer therapy by inhibiting the formation of blood vessels and inducing cytotoxic effects (Kambappa et al., 2017).

• Antimycobacterial Agents : Research on spiro-piperidin-4-ones through 1,3-dipolar cycloaddition of azomethine ylides showed promising in vitro and in vivo activity against Mycobacterium tuberculosis, including multidrug-resistant strains. This highlights the compound's potential in developing new antimycobacterial therapies (Kumar et al., 2008).

• Antidepressant and Nootropic Agents : Schiff's bases and 2-azetidinones derived from isonocotinyl hydrazone were synthesized and evaluated for their potential antidepressant and nootropic activities. These compounds showed promising results in improving cognitive functions and mood, suggesting their use in treating neuropsychiatric conditions (Thomas et al., 2016).

• Analgesic and Antiparkinsonian Activities : Thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives synthesized from 2-chloro-6-ethoxy-4-acetylpyridine showed significant analgesic and antiparkinsonian activities. These findings suggest the therapeutic potential of these compounds in managing pain and Parkinson's disease symptoms (Amr et al., 2008).